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Introduction
Carbaspirin calcium is an antiplatelet agent used in the prevention of thromboembolic events,

including stroke. It is a complex of acetylsalicylic acid (aspirin) and urea with calcium

carbonate. Following administration, it is hydrolyzed to salicylic acid, the active metabolite

responsible for its therapeutic effects.[1] The primary mechanism of action is the irreversible

inhibition of cyclooxygenase-1 (COX-1) in platelets, which in turn blocks the synthesis of

thromboxane A2, a potent promoter of platelet aggregation.[2] This antiplatelet effect is central

to its role in preventing ischemic stroke.

These application notes provide an overview of the use of carbaspirin calcium in the context

of stroke prevention clinical trials, including its mechanism of action, relevant clinical trial

designs, and a summary of the broader landscape of antiplatelet therapy for secondary stroke

prevention.

Signaling Pathways and Mechanism of Action
Carbaspirin calcium's therapeutic effect in stroke prevention is mediated through the inhibition

of the arachidonic acid pathway in platelets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Contemporary antiplatelet therapy for secondary stroke prevention: a narrative review of
current literature and guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Navigating Antiplatelet Treatment Options for Stroke: Evidence-Based and Pragmatic
Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Carbaspirin Calcium in
Stroke Prevention Clinical Trials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1501493#use-of-carbaspirin-calcium-in-stroke-
prevention-clinical-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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